Isobutyl methacrylate
Overview
Description
Isobutyl methacrylate (IBMA) is a colorless liquid used in the manufacture of acrylic resins . It has a flash point of 120°F and may release acrid smoke and fumes when heated to high temperatures . It is subject to polymerization, especially when heated for prolonged periods or becomes contaminated .
Synthesis Analysis
IBMA is produced by the esterification or transesterification of isobutyl alcohol with either methacrylic acid or methyl methacrylate . A study suggests that isobutyl alcohol can be used as an alternative raw material for methacrylate synthesis .
Molecular Structure Analysis
The molecular formula of IBMA is C8H14O2, with an average mass of 142.196 Da and a monoisotopic mass of 142.099380 Da .
Chemical Reactions Analysis
IBMA is an acrylate ester. Esters react with acids to liberate heat along with alcohols and acids. Strong oxidizing acids may cause a vigorous reaction that is sufficiently exothermic to ignite the reaction products . Heat is also generated by the interaction of esters with caustic solutions .
Physical and Chemical Properties Analysis
IBMA is a colorless and moderately flammable liquid . It has a boiling point of 155.0±0.0 °C at 760 mmHg, a vapor pressure of 3.1±0.2 mmHg at 25°C, an enthalpy of vaporization of 39.2±3.0 kJ/mol, and a flash point of 41.7±0.0 °C .
Scientific Research Applications
Dental Applications and Biocompatibility Methacrylates, such as methyl methacrylate (MMA), play a crucial role in dental applications, particularly in adhesive systems and restorative materials. A study by Taira and Imai (2014) delves into the use of MMA in dental bonding, emphasizing its effective adhesion properties and polymerization characteristics when used as a resin adhesive to dentin. This review underscores the potential of methacrylates in enhancing dental restorative techniques through improved bond strength and durability (Taira & Imai, 2014).
Polymeric Drug Delivery Systems Methacrylate copolymers, notably Eudragit®, have been extensively explored for developing advanced drug delivery systems. Cilurzo et al. (2014) review the application of methyl methacrylate copolymers in transdermal patches, medicated plasters, and other topical formulations, highlighting the role of these polymers in modulating drug release and enhancing adhesive properties. This research suggests the adaptability of methacrylate copolymers in creating tailored drug delivery mechanisms that improve patient outcomes (Cilurzo et al., 2014).
Nanocomposite Materials The integration of methacrylates into nanocomposites has been investigated for its potential to enhance material properties. Eriksson, Goossens, and Peijs (2015) address the impact of drying procedures on the glass transition temperature of PMMA-based nanocomposites, demonstrating how solvent casting methods and drying conditions affect nanocomposite characteristics. This research highlights the importance of processing conditions in developing nanocomposites with desired thermal and mechanical properties (Eriksson et al., 2015).
Mechanism of Action
Target of Action
Isobutyl methacrylate (IBMA) is primarily used as a monomer in the synthesis of polymers . It doesn’t have a specific biological target, but rather, its utility lies in its ability to form polymers with specific properties. These polymers can then be used in a variety of applications, including the production of resins, plastics, coatings, adhesives, lubricant additives, dental materials, fiber treatment agents, and paper coating agents .
Mode of Action
IBMA undergoes polymerization, a process in which small molecules (monomers) chemically combine to form a large, chain-like molecule (polymer) . The polymerization of IBMA can be initiated by heat, light, or a chemical catalyst . The resulting polymers have properties that make them useful in various industrial applications .
Pharmacokinetics
It’s known that ibma is a volatile compound with a boiling point of 155°c . This suggests that if it were to enter the body, it could potentially be exhaled or metabolized and excreted.
Result of Action
The primary result of IBMA’s action is the formation of polymers with specific properties. These polymers can be tailored to have a wide range of characteristics, such as flexibility, durability, and resistance to heat and chemicals . In a biological context, exposure to IBMA can cause irritation to the skin, eyes, and respiratory system .
Action Environment
The polymerization of IBMA can be influenced by various environmental factors. For example, the presence of heat, light, or a chemical catalyst can initiate the polymerization process . Additionally, the stability and efficacy of IBMA can be affected by storage conditions. It should be stored in a cool place, with a temperature less than 10°C, and away from fire . Long-term storage and transportation require the addition of an inhibitor to prevent premature polymerization .
Safety and Hazards
Properties
IUPAC Name |
2-methylpropyl 2-methylprop-2-enoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14O2/c1-6(2)5-10-8(9)7(3)4/h6H,3,5H2,1-2,4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RUMACXVDVNRZJZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)COC(=O)C(=C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14O2 | |
Record name | ISOBUTYL METHACRYLATE | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
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Related CAS |
9011-15-8 | |
Record name | Poly(isobutyl methacrylate) | |
Source | CAS Common Chemistry | |
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Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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DSSTOX Substance ID |
DTXSID3025461 | |
Record name | Isobutyl methacrylate | |
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Molecular Weight |
142.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Isobutyl methacrylate is a colorless liquid with a flash point of 120 °F. When heated to high temperatures it may release acrid smoke and fumes. If it is subjected to heat for prolonged periods or becomes contaminated, it is subject to polymerization. If the polymerization takes place inside a container, the container may violently rupture. The vapors are heavier than air. It may be irritating to skin and eyes and produce a narcotic effect. It is used in making acrylic resins., Liquid, Liquid; Has 25 ppm hydroquinone monomethyl ether as inhibitor; [Hawley] Colorless liquid; Insoluble in water; Sensitive to heat, air, and light; [CAMEO] Colorless liquid; Partially soluble in water (2 g/L at 20 deg C); [MSDSonline] | |
Record name | ISOBUTYL METHACRYLATE | |
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Record name | 2-Propenoic acid, 2-methyl-, 2-methylpropyl ester | |
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Boiling Point |
311 °F at 760 mmHg (NTP, 1992), 155 °C | |
Record name | ISOBUTYL METHACRYLATE | |
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Record name | Isobutyl Methacrylate | |
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Flash Point |
120 °F (NTP, 1992), 35 °C (closed cup), 49 °C (Tag open cup) | |
Record name | ISOBUTYL METHACRYLATE | |
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Record name | Isobutyl Methacrylate | |
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Solubility |
Insoluble (<1mg/ml) (NTP, 1992), Miscible with ethanol, ethyl ether, Insoluble in water, In water, 1300 mg/L at 25 °C | |
Record name | ISOBUTYL METHACRYLATE | |
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Record name | Isobutyl Methacrylate | |
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Density |
0.8858 at 68 °F (USCG, 1999) - Less dense than water; will float, 0.8858 g/cu cm at 20 °C, Bulk density: 0.882 g/mL at 25 °C/25 °C | |
Record name | ISOBUTYL METHACRYLATE | |
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Record name | Isobutyl Methacrylate | |
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Vapor Pressure |
3.63 [mmHg], 3.63 mm Hg at 25 °C | |
Record name | 2-Methylpropyl methacrylate | |
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Impurities |
Typical impurities include Methyl acrylic acid (MAA) (CAS 79-41-4) or MMA (CAS 80-62-6) (depending whether the direct esterification or trans-esterification route is used), the unreacted alcohol and water. | |
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Color/Form |
Liquid | |
CAS No. |
97-86-9, 9011-15-8 | |
Record name | ISOBUTYL METHACRYLATE | |
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Record name | Isobutyl methacrylate | |
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Record name | ISOBUTYL METHACRYLATE | |
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Melting Point |
Freezing pt: -61 °C | |
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Retrosynthesis Analysis
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